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Introduction

Mitochondrial-derived peptides (MDPs) are a novel class of bioactive molecules encoded by
the mitochondrial genome that play crucial roles in cellular homeostasis, stress response, and
metabolism. Among these, humanin has been extensively studied for its potent cytoprotective
and neuroprotective effects. More recently, a family of small humanin-like peptides (SHLPS),
including SHLP-5, has been identified, with early research suggesting both distinct and
overlapping functions with humanin. This guide provides a comprehensive comparison of the
current understanding of SHLP-5 and humanin, highlighting their known functions,
mechanisms of action, and signaling pathways, supported by available experimental data. A
significant disparity in the volume of research exists, with humanin being well-characterized
while data on SHLP-5 remains limited and, in some cases, conflicting.

Comparative Overview of SHLP-5 and Humanin
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Feature SHLP-5 Humanin
Largely uncharacterized,;
potential roles in diabetes,
Alzheimer's disease,
cardiovascular disease, and Cytoprotection,

Primary Function

prostate cancer are suggested
by commercial suppliers[1].
However, some research
indicates it is poorly conserved
and may lack a significant

biological role[2].

neuroprotection, anti-apoptotic,

regulation of metabolism[3][4]

[5].

Mechanism of Action

Unknown.

Binds to cell surface receptors
(FPRL1, CNTFR/WSX-
1/gp130) and intracellular
proteins (Bax, Bid, IGFBP3) to
modulate signaling pathways
and inhibit apoptosis[3][4][5].

Signaling Pathways

Not yet elucidated.

Activates pro-survival signaling
cascades including JAK/STAT,
ERK1/2, and PI3K/Akt[3][4][5]-

Effects on Apoptosis

Not definitively characterized.
One study on the SHLP family
did not provide specific data
for SHLP-5's effect on
apoptosis[5].

Potent inhibitor of apoptosis

induced by various stressors[3]

[4].

Effects on Cell Proliferation

Not definitively characterized.

Effects on proliferation are
context-dependent and less
pronounced than its anti-

apoptotic effects.

Role in Metabolism

Potential role in metabolic
diseases suggested, but no

direct evidence is available[1].

Enhances insulin sensitivity

and glucose uptake[3][5].
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Signaling Pathways
Humanin Signhaling Pathway

Humanin exerts its cytoprotective effects through a complex network of intracellular and
extracellular signaling pathways. Upon binding to its cell surface receptors, it activates
downstream kinases that promote cell survival and inhibit apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Mitochondrial-Derived
Peptides SHLP-5 and Humanin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599865#comparing-the-function-of-shlp-5-and-
humanin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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